N-(3-(isoxazol-4-yl)propyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide

• IUPAC Name: N-[3-(1,2-oxazol-4-yl)propyl]-4-phenyloxane-4-carboxamide
• InChI: InChI=1S/C18H22N2O3/c21-17(19-10-4-5-15-13-20-23-14-15)18(8-11-22-12-9-18)16-6-2-1-3-7-16/h1-3,6-7,13-14H,4-5,8-12H2,(H,19,21)
• InChI Key: MLRLQPWOJVDERW-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(C2=CC=CC=C2)C(=O)NCCCC3=CON=C3
• Molecular Formula: C18H22N2O3
• Molecular Weight: 314.4 g/mol

Description

Isoxazole is an important family of five-membered heterocycles with one oxygen atom and one nitrogen atom at adjacent positions. It has a wide spectrum of biological activities and therapeutic potential. The substitution of various groups on the isoxazole ring imparts different activity.

Synthesis Analysis

The synthesis of isoxazoles has been an interesting field of study for decades. Among the variety of reactions leading to the construction of the isoxazole ring, two main ones can be distinguished: the 1,3-dipolar cycloaddition of nitrile oxides to unsaturated compounds and the condensation of hydroxylamine with β-diketones or their synthetic equivalents.

Molecular Structure Analysis

The isoxazole ring is a five-membered heterocyclic compound with one oxygen atom and one nitrogen atom at adjacent positions. The presence of the labile N–O bond in the isoxazole ring capable of cleavage allows one to obtain various 1,3-bifunctional derivatives of carbonyl compounds as a result of a series of transformations.

Chemical Reactions Analysis

Isoxazoles have been used in a variety of chemical reactions. For example, a highly regioselective method for the one-pot preparation of 3,5-disubstituted isoxazoles involves the reaction of terminal alkynes with n-BuLi and then aldehydes followed by the treatment with molecular iodine and subsequently with hydroxylamine.

Scientific Research Applications

Antibacterial and Antiviral Activities

Both oxazole and isoxazole derivatives exhibit antibacterial and antiviral properties. They can inhibit bacterial growth and viral replication by targeting essential enzymes and receptors. .

Other Biological Activities

Beyond the mentioned fields, oxazole and isoxazole derivatives have been studied for their analgesic, antioxidant, and anticonvulsant properties. Their diverse effects underscore their importance in medicinal chemistry.

Future Directions

The development of new synthetic strategies and designing of new isoxazole derivatives should be based on the most recent knowledge emerging from the latest research. Isoxazoles form an important class of 1,2-azoles, and these compounds still attract the attention of researchers due to their synthetic availability, special chemical and biological properties, and widespread practical use.